![molecular formula C14H11BrO5S B4020612 methyl 4-{[(4-bromophenyl)sulfonyl]oxy}benzoate](/img/structure/B4020612.png)
methyl 4-{[(4-bromophenyl)sulfonyl]oxy}benzoate
Description
Synthesis Analysis
The synthesis of compounds related to "methyl 4-{[(4-bromophenyl)sulfonyl]oxy}benzoate" involves multiple steps, including reactions with sulfonamide derivatives to form complex structures. These syntheses are characterized by reactions such as diazotization, Sandmeyer reaction, oxidation, esterification, chlorination, and condensation processes, leading to various intermediates and final products with potential biological activities (Yang Jian-she, 2009).
Molecular Structure Analysis
Molecular structure and vibrational analysis of related sulfonamide derivatives are carried out using experimental and theoretical approaches, such as Density Functional Theory (DFT). These analyses help in understanding the electronic delocalization within the compound and the influence of molecular geometry on its properties and reactivity (V. Vetrivelan, 2019).
Chemical Reactions and Properties
Chemical reactions of these compounds often involve electrophilic addition, cyclization, and nucleophilic attack, leading to various functionalized products. The reactivity is significantly influenced by the presence of sulfonyl and bromomethyl groups, which facilitate diverse chemical transformations (V. Vasin et al., 2016).
Physical Properties Analysis
The physical properties, such as crystalline structure and thermal stability, are crucial for understanding the behavior of these compounds under different conditions. X-ray diffraction and thermal analysis provide insights into the molecular conformation, stability, and phase transitions (K. Sarojini et al., 2012).
Chemical Properties Analysis
The chemical properties, including reactivity descriptors like chemical hardness, electronic chemical potential, and electrophilicity, are calculated using quantum chemical methods. These descriptors predict the compound's stability and reactivity, essential for designing compounds with desired chemical behaviors (S. Murugavel et al., 2016).
properties
IUPAC Name |
methyl 4-(4-bromophenyl)sulfonyloxybenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrO5S/c1-19-14(16)10-2-6-12(7-3-10)20-21(17,18)13-8-4-11(15)5-9-13/h2-9H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYPPWAMDYOHRAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)OS(=O)(=O)C2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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